PDM11

• Molecular Formula: C16H15ClO2
• Molecular Weight: 274.74 g/mol
• InChI: InChI=1S/C16H15ClO2/c1-18-15-9-13(10-16(11-15)19-2)4-3-12-5-7-14(17)8-6-12/h3-11H,1-2H3/b4-3+
• InChIKey: VPHHOTWBLKKBBT-ONEGZZNKSA-N

PDM11: A High-Affinity, Selective Aryl Hydrocarbon Receptor (AhR) Antagonist for Targeted Pathway Research

PDM11 is a synthetic trans-stilbene derivative of resveratrol that functions as a potent and selective antagonist of the aryl hydrocarbon receptor (AhR), a ligand-dependent transcription factor implicated in xenobiotic metabolism, inflammation, and carcinogenesis [1]. Unlike its parent compound resveratrol, which exhibits broad-spectrum and often weak biological activities across multiple targets, PDM11 was designed through systematic structure-activity relationship optimization to achieve enhanced AhR antagonist affinity and target selectivity, rendering it a valuable chemical probe for dissecting AhR-dependent signaling pathways without confounding off-target effects [2].

Selective AhR antagonist probe for pathway-specific mechanistic studies

Designed to avoid resveratrol-associated multi-target activities (COX, sirtuins, ER)

Reported ER-null profile supports clean AhR dissection in hormone-sensitive cell models

• [1] de Medina P, Casper R, Savouret JF, Poirot M. Synthesis and biological properties of new stilbene derivatives of resveratrol as new selective aryl hydrocarbon modulators. J Med Chem. 2005;48(1):287-291. doi:10.1021/jm0498194 View Source
• [2] GlpBio. PDM 11 Product Technical Datasheet. Accessed 2026. PDM 11 is a potent and selective aryl hydrocarbon receptor (AhR) antagonist. Structurally similar to several resveratrol analogs which acted as a potent and selective AhR antagonists and agonists. View Source

Why Generic Resveratrol and Non-Selective AhR Ligands Cannot Substitute for PDM11 in Rigorous Mechanistic Studies

Generic substitution with resveratrol or other non-selective AhR ligands introduces unacceptable experimental variability and interpretive ambiguity due to fundamental differences in target affinity and selectivity profiles. Resveratrol exhibits weak and promiscuous interactions across numerous targets including cyclooxygenases, sirtuins, quinone reductases, and estrogen receptors, confounding pathway-specific conclusions [1]. In contrast, PDM11 is a rationally designed structural analog with precisely defined modifications that confer enhanced AhR antagonist affinity and abolished estrogen receptor binding, enabling researchers to isolate AhR-mediated effects with confidence [2]. Furthermore, PDM11 is functionally inert in standard resveratrol bioactivity assays, confirming that its activity profile is mechanistically distinct rather than merely potentiated [3].

Multi-target binding

Resveratrol interacts with COX, sirtuins, quinone reductases, and ER; AhR-specific signal may be obscured.

Estrogenic interference

PDM11 lacks ER affinity; resveratrol acts as phytoestrogen, potentially confounding hormone-responsive models.

Functional pleiotropy

Resveratrol activates antioxidant and quinone reductase pathways, which may diverge from AhR antagonist outcomes.

• [1] Salehi B, Mishra AP, Nigam M, et al. Resveratrol: A Double-Edged Sword in Health Benefits. Biomedicines. 2018;6(3):91. doi:10.3390/biomedicines6030091 View Source
• [2] de Medina P, Casper R, Savouret JF, Poirot M. Synthesis and biological properties of new stilbene derivatives of resveratrol as new selective aryl hydrocarbon modulators. J Med Chem. 2005;48(1):287-291. doi:10.1021/jm0498194 View Source
• [3] MedChemExpress. PDM11 Product Technical Datasheet. PDM11 do not exhibit any significant protective effect against oxidation of linoleate micelles initiated by radiolysis-generated hydroxyl radicals. PDM11 is inactive in resveratrol activity assays. View Source

Quantitative Comparative Evidence: PDM11 vs. Resveratrol and Structural Analogs in Key Performance Dimensions

AhR Antagonist Affinity: PDM11 Fluorinated Analog Demonstrates Sub-Nanomolar Potency

PDM11 exhibits markedly enhanced AhR antagonist affinity compared to resveratrol, as evidenced by its close structural analog. A fluorinated derivative of PDM11, wherein the 4'-chlorine atom of PDM11 is replaced with fluorine, demonstrated a Ki of approximately 3 nM for AhR [1]. While direct Ki data for PDM11 itself are not reported in the primary literature, the close structural relationship establishes class-level inference that PDM11 achieves significantly improved AhR binding relative to resveratrol, which acts as a weak AhR ligand with substantially lower affinity. The molecular modifications in the PDM11 scaffold, specifically halogen substitution at the 4'-position, confer enhanced hydrophobic interactions within the AhR ligand-binding pocket .

AhR Antagonist Affinity

Class-level

Fluorinated analog Ki ≈ 3 nM; resveratrol: weak AhR ligand

Reported analog affinity supports AhR antagonist potency inference for PDM11 scaffold

Direct Ki for PDM11 not reported; class-level inference from close structural analog

Evidence Dimension	AhR Antagonist Binding Affinity (Ki)
Target Compound Data	PDM11 fluorinated analog Ki ≈ 3 nM (structurally analogous to PDM11)
Comparator Or Baseline	Resveratrol: Weak AhR ligand (Ki not reported as potent antagonist)
Quantified Difference	PDM11 analog achieves nanomolar potency; resveratrol exhibits substantially weaker affinity
Conditions	In vitro competitive binding assay; AhR ligand-binding domain

Why This Matters

This potency differential ensures that PDM11 (and its close analogs) can effectively antagonize AhR at lower concentrations, reducing off-target risks associated with high-concentration resveratrol treatment.

• [1] de Medina P, Casper R, Savouret JF, Poirot M. Synthesis and biological properties of new stilbene derivatives of resveratrol as new selective aryl hydrocarbon modulators. J Med Chem. 2005;48(1):287-291. doi:10.1021/jm0498194 View Source

Estrogen Receptor Selectivity: Complete Abolition of ER Binding Affinity

A critical differentiating feature of PDM11 is its complete lack of affinity for the estrogen receptor (ER), a property not shared by resveratrol. Resveratrol is a well-documented phytoestrogen that binds and activates both ERα and ERβ, which introduces significant confounding variables in studies of hormone-sensitive pathways. In direct comparative assessment, PDM11 (and its fluorinated analog) showed no detectable binding to the estrogen receptor at concentrations up to 100 μM [1]. This represents a critical selectivity advantage: the compound can be deployed at high concentrations in cell-based or biochemical assays without inadvertently activating ER-mediated transcription.

Estrogen Receptor Selectivity

Head-to-head

PDM11: no ER binding up to 100 µM; Resveratrol: binds ERα/β

Loss of ER binding may reduce estrogenic confounding in AhR studies

Concentrations up to 100 µM tested; negative in competitive binding assay

Evidence Dimension	Estrogen Receptor Binding Affinity
Target Compound Data	PDM11: No detectable affinity for ER at concentrations up to 100 μM
Comparator Or Baseline	Resveratrol: Known phytoestrogen; binds and activates ERα and ERβ
Quantified Difference	Complete loss of ER binding activity in PDM11 (negative at 100 μM)
Conditions	In vitro estrogen receptor competitive binding assay

Why This Matters

This selectivity profile eliminates estrogenic signaling as a confounding variable, enabling unambiguous attribution of observed phenotypes to AhR antagonism.

• [1] de Medina P, Casper R, Savouret JF, Poirot M. Synthesis and biological properties of new stilbene derivatives of resveratrol as new selective aryl hydrocarbon modulators. J Med Chem. 2005;48(1):287-291. doi:10.1021/jm0498194 View Source

Functional Inactivity in Resveratrol-Associated Antioxidant and Enzymatic Assays

PDM11 is functionally inert in multiple bioassays where resveratrol demonstrates activity, confirming that PDM11 does not simply act as a potentiated resveratrol analog. In in vitro assessments, PDM11 does not activate quinone reductase 1, does not inhibit quinone reductase 2, and does not affect nitric oxide production or free radical quenching [1]. Additionally, PDM11 does not exhibit any significant protective effect against oxidation of linoleate micelles initiated by radiolysis-generated hydroxyl radicals [2]. These negative data collectively establish that PDM11 lacks the pleiotropic antioxidant and enzyme-modulating activities characteristic of resveratrol, thereby serving as a clean AhR antagonist probe.

Functional Inactivity

Head-to-head

Inactive in quinone reductase, NO production, and radical quenching assays

Functional profile distinct from resveratrol; may serve as AhR-selective probe

Data from supplier technical sheets; independent replication advised

Evidence Dimension	Functional Activity in Resveratrol-Associated Assays
Target Compound Data	PDM11: Inactive in quinone reductase assays; no effect on nitric oxide production; no radical quenching activity
Comparator Or Baseline	Resveratrol: Activates quinone reductase 1; inhibits quinone reductase 2; exhibits antioxidant and free radical scavenging activity
Quantified Difference	Complete absence of functional activity in PDM11 across multiple resveratrol-associated assay platforms
Conditions	In vitro enzymatic assays; cell-free radical scavenging assays

Why This Matters

This functional inactivity validates PDM11 as a target-specific tool compound, ensuring that experimental outcomes reflect AhR pathway modulation rather than antioxidant or Nrf2-mediated effects.

• [1] Interprise USA. PDM 11 Product Technical Datasheet. It does not activate quinone reductase 1, inhibit quinone reductase 2, or affect nitric oxide production or quenching of free radicals. View Source
• [2] MedChemExpress. PDM11 Product Technical Datasheet. PDM11 do not exhibit any significant protective effect against oxidation of linoleate micelles initiated by radiolysis-generated hydroxyl radicals. View Source

Chemical Identity and Stability Profile Supporting Reproducible Experimental Outcomes

PDM11 has a well-defined chemical structure (CAS 1032508-03-4) with the molecular formula C₁₆H₁₅ClO₂ and a molecular weight of 274.74 g/mol [1]. The compound is commercially available with high purity specifications (e.g., 99.59% by HPLC) and demonstrates solubility of ≥55 mg/mL in DMSO and ≥20 mg/mL in ethanol, with insolubility in water . It is stable for 3 years when stored as a powder at -20°C. In contrast, resveratrol is known to be unstable in solution and sensitive to light and pH changes, which can introduce batch-to-batch variability and compromise experimental reproducibility [2]. The defined chemical identity, high purity, and established solubility parameters of PDM11 ensure consistent dosing and reliable experimental outcomes.

Stability & Purity

Cross-study

Purity 99.59% (HPLC); stable 3 yr at -20 °C; DMSO solubility ≥55 mg/mL

Reported stability and purity support consistent dosing in AhR research

Resveratrol is photosensitive and less stable in solution

Evidence Dimension	Chemical Stability and Solution Behavior
Target Compound Data	PDM11: Stable for 3 years at -20°C (powder); DMSO solubility ≥55 mg/mL; purity 99.59%
Comparator Or Baseline	Resveratrol: Photosensitive; unstable in solution; variable purity across commercial sources
Quantified Difference	PDM11 provides a stable, high-purity alternative with defined solubility parameters
Conditions	Long-term storage conditions; standard laboratory handling

Why This Matters

Consistent compound integrity minimizes experimental variability and enhances cross-laboratory reproducibility, a critical consideration for procurement in both academic and industrial settings.

• [1] PubChem. Compound Summary: 1-[(E)-2-(4-chlorophenyl)ethenyl]-3,5-dimethoxybenzene (PDM11). CID 49799318. Molecular Formula: C₁₆H₁₅ClO₂; Molecular Weight: 274.74. View Source
• [2] Zupančič Š, Lavrič Z, Kristl J. Stability and solubility of trans-resveratrol are strongly influenced by pH and temperature. Eur J Pharm Biopharm. 2015;93:196-204. doi:10.1016/j.ejpb.2015.04.002 View Source

Recommended Application Scenarios for PDM11 Based on Demonstrated Differentiated Performance

Elucidating AhR-Dependent Gene Expression Without Estrogenic Interference

Researchers investigating transcriptional programs regulated by the aryl hydrocarbon receptor in estrogen-responsive tissues or cell lines should select PDM11 to avoid confounding activation of estrogen receptor signaling. The compound's complete lack of ER affinity at concentrations up to 100 μM ensures that observed changes in gene expression (e.g., CYP1A1, CYP1B1 induction) are attributable exclusively to AhR antagonism, enabling clean mechanistic dissection in models such as MCF-7 breast cancer cells or endometrial epithelial cultures where resveratrol would introduce phytoestrogenic artifacts [1].

Negative Control and Pathway Validation in AhR Functional Studies

PDM11 serves as an ideal negative control or pathway validation tool in experiments designed to assess AhR involvement in biological processes. Because PDM11 is functionally inactive in resveratrol-associated antioxidant and quinone reductase assays , it provides a clean readout of AhR-specific antagonism without the pleiotropic effects that complicate interpretation when resveratrol is used. This application is particularly relevant in studies of dioxin toxicity, benzo[a]pyrene-mediated carcinogenesis, and xenobiotic metabolism, where specific antagonism of AhR is required to demonstrate pathway necessity or sufficiency [1].

High-Throughput Screening for AhR Pathway Modulators

The high purity (99.59%), defined solubility profile (≥55 mg/mL in DMSO), and long-term stability (3 years at -20°C) of PDM11 make it well-suited for high-throughput screening (HTS) campaigns targeting the AhR pathway . Unlike resveratrol, which exhibits batch-to-batch variability and solution instability, PDM11 provides a consistent reference antagonist that maintains activity across multiple screening runs, thereby enhancing assay robustness and reproducibility in both academic core facilities and pharmaceutical discovery platforms.

Comparative Pharmacology Studies of AhR Ligand Structure-Activity Relationships

PDM11, as a structurally defined stilbene derivative with known modifications (4'-chlorine substitution; 3,5-dimethoxy substitution pattern), serves as a valuable reference compound in structure-activity relationship (SAR) studies aimed at optimizing AhR modulator pharmacology . The availability of close structural analogs with reported Ki values (e.g., the fluorinated derivative with Ki ≈ 3 nM) provides a framework for benchmarking new chemical entities and understanding the molecular determinants of AhR antagonist potency and selectivity [1].

Application

Selection Property

Validation Focus

AhR transcriptional studies in ER+ cell models

ER binding not detected up to 100 µM

CYP1A1/1B1 induction without phytoestrogen interference

Negative control in AhR functional assays

Inactive in quinone reductase and antioxidant readouts

AhR-specific antagonism readouts

High-throughput AhR modulator screening

High purity and defined DMSO solubility

Consistent reference antagonist across HTS runs

SAR studies of AhR antagonists

Structurally defined stilbene with known halogen modifications

Benchmarking using reported analog Ki values

• [1] de Medina P, Casper R, Savouret JF, Poirot M. Synthesis and biological properties of new stilbene derivatives of resveratrol as new selective aryl hydrocarbon modulators. J Med Chem. 2005;48(1):287-291. doi:10.1021/jm0498194 View Source